Cas no 16841-99-9 (Platinum,chlorohydrobis(triphenylphosphine)-, (SP-4-3)-)

Platinum,chlorohydrobis(triphenylphosphine)-, (SP-4-3)- structure
16841-99-9 structure
Product Name:Platinum,chlorohydrobis(triphenylphosphine)-, (SP-4-3)-
CAS No:16841-99-9
MF:C36H32ClP2Pt
MW:757.117813110352
CID:231053
PubChem ID:6332980
Update Time:2025-04-19

Platinum,chlorohydrobis(triphenylphosphine)-, (SP-4-3)- Chemical and Physical Properties

Names and Identifiers

    • Platinum,chlorohydrobis(triphenylphosphine)-, (SP-4-3)-
    • chloro(hydrido)platinum,triphenylphosphanium
    • [4-phenyl-1-(prop-2-yn-1-yl)cyclohexyl]carbamic acid
    • AC1L55RP
    • AC1Q5WWC
    • Cyclohexanol, 4-phenyl-1-(2-propynyl)-, carbamate, (E)-
    • trans-(4-Fenil-1-(2-propinil)cicloesil)carbam
    • trans-[4-Phenyl-1-(2-propinyl)cyclohexyl]carbamat
    • trans-[chlorobis(triphenylphosphino)hydridoplatinum(II)]
    • trans-[Pt(H)(Cl)(triphenylphosphine)2]
    • trans-< 4-Phenyl-1-(2-propinyl)cyclohexyl> carbamat
    • trans-bis(triphenylphosphane)chlorohydridoplatinum(II)
    • 16841-99-9
    • NSC168795
    • NSC162946
    • 16902-93-5
    • NSC-162946
    • NSC-168795
    • Inchi: 1S/2C18H15P.ClH.Pt/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;/h2*1-15H;1H;/q;;;+1/p+1
    • InChI Key: BJRBWDUULSZDOZ-UHFFFAOYSA-O
    • SMILES: [Pt]Cl.[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[PH+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 757.13900
  • Monoisotopic Mass: 757.139397g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 6
  • Complexity: 471
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 27.18000
  • LogP: 7.15370
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